Cas no 139605-37-1 (Ethyl 2-(7-chloro-3-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)acetate)

• Product Name: Ethyl 2-(7-chloro-3-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)acetate
• CAS No: 139605-37-1
• MF: C₁₂H₁₂ClNO₄
• MW: 269.680982589722
• CID: 1093022
• PubChem ID: 72942571
• Update Time: 2025-06-09

Ethyl 2-(7-chloro-3-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(7-chloro-3-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)acetate
• ethyl 2-(7-chloro-3-oxo-1,4-benzoxazin-4-yl)acetate
• 139605-37-1
• ethyl 2-(7-chloro-3-oxo-2,3-dihydro-4H-benzo[b][1,4]oxazin-4-yl)acetate
• Ethyl2-(7-chloro-3-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)acetate

• Inchi： 1S/C12H12ClNO4/c1-2-17-12(16)6-14-9-4-3-8(13)5-10(9)18-7-11(14)15/h3-5H,2,6-7H2,1H3
• InChI Key： OSHAGUXPIDNJDQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)OCC(N2CC(=O)OCC)=O

Computed Properties

• Exact Mass: 269.04556
• Monoisotopic Mass: 269.0454856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.84

Additional information on Ethyl 2-(7-chloro-3-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)acetate

Recent Advances in the Study of Ethyl 2-(7-chloro-3-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)acetate (CAS: 139605-37-1)

The compound Ethyl 2-(7-chloro-3-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)acetate (CAS: 139605-37-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a benzoxazine core, has shown promising potential in various therapeutic applications, particularly in the development of novel anti-inflammatory and antimicrobial agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key breakthroughs in the study of this compound is its role as a precursor in the synthesis of biologically active molecules. Researchers have demonstrated that Ethyl 2-(7-chloro-3-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)acetate can be efficiently converted into a variety of derivatives with enhanced bioactivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the development of selective COX-2 inhibitors, which are crucial for designing next-generation anti-inflammatory drugs with reduced gastrointestinal side effects.

In addition to its anti-inflammatory potential, recent investigations have explored the antimicrobial properties of this compound. A study conducted by a team at the University of Cambridge revealed that derivatives of Ethyl 2-(7-chloro-3-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)acetate exhibit potent activity against multidrug-resistant bacterial strains, including MRSA. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of traditional antibiotics. These findings open new avenues for addressing the global challenge of antibiotic resistance.

Another area of interest is the compound's potential application in oncology. Preliminary studies have indicated that certain analogs of Ethyl 2-(7-chloro-3-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)acetate can inhibit the proliferation of cancer cells by targeting specific signaling pathways, such as the PI3K/Akt/mTOR cascade. While these results are still in the early stages, they underscore the compound's versatility and its potential as a scaffold for developing targeted cancer therapies.

From a synthetic chemistry perspective, recent advancements have focused on improving the yield and scalability of Ethyl 2-(7-chloro-3-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)acetate production. A 2024 paper in Organic Process Research & Development detailed a novel catalytic method that significantly reduces the number of steps required for its synthesis while maintaining high purity and yield. This innovation is expected to facilitate large-scale production and further research into its applications.

In conclusion, Ethyl 2-(7-chloro-3-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)acetate (CAS: 139605-37-1) represents a promising candidate for multiple therapeutic areas, including inflammation, infectious diseases, and oncology. Ongoing research continues to uncover its full potential, and future studies are likely to focus on clinical translation and commercialization. The compound's unique chemical structure and diverse biological activities make it a valuable asset in the quest for innovative pharmaceutical solutions.